Cas no 2171737-70-3 (3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-methoxybenzoic acid)
3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-methoxybenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-methoxybenzoic acid
- 2171737-70-3
- 3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-4-methoxybenzoic acid
- EN300-1506040
-
- Inchi: 1S/C26H24N2O6/c1-15(24(29)28-22-13-16(25(30)31)11-12-23(22)33-2)27-26(32)34-14-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h3-13,15,21H,14H2,1-2H3,(H,27,32)(H,28,29)(H,30,31)
- InChI Key: DIDDDEHURAEBPF-UHFFFAOYSA-N
- SMILES: O(C(NC(C)C(NC1C=C(C(=O)O)C=CC=1OC)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 460.16343649g/mol
- Monoisotopic Mass: 460.16343649g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 34
- Rotatable Bond Count: 8
- Complexity: 723
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 114Ų
3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-methoxybenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1506040-0.05g |
3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-4-methoxybenzoic acid |
2171737-70-3 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1506040-0.1g |
3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-4-methoxybenzoic acid |
2171737-70-3 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1506040-0.25g |
3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-4-methoxybenzoic acid |
2171737-70-3 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1506040-0.5g |
3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-4-methoxybenzoic acid |
2171737-70-3 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1506040-1.0g |
3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-4-methoxybenzoic acid |
2171737-70-3 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1506040-2.5g |
3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-4-methoxybenzoic acid |
2171737-70-3 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1506040-5.0g |
3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-4-methoxybenzoic acid |
2171737-70-3 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1506040-10.0g |
3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-4-methoxybenzoic acid |
2171737-70-3 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1506040-50mg |
3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-4-methoxybenzoic acid |
2171737-70-3 | 50mg |
$407.0 | 2023-09-27 | ||
| Enamine | EN300-1506040-100mg |
3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-4-methoxybenzoic acid |
2171737-70-3 | 100mg |
$427.0 | 2023-09-27 |
3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-methoxybenzoic acid Related Literature
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
2. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
Additional information on 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-methoxybenzoic acid
Introduction to 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-methoxybenzoic acid (CAS No. 2171737-70-3)
3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-methoxybenzoic acid, identified by its CAS number 2171737-70-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a fluorenylmethoxycarbonyl (Fmoc) protecting group, an amino acid-like backbone, and a 4-methoxybenzoic acid moiety. The unique combination of these structural elements imparts distinct chemical and biological properties, making it a valuable candidate for further exploration in drug discovery and therapeutic development.
The Fmoc group is a widely used protecting group in peptide synthesis, known for its stability under basic conditions and ease of removal. In the context of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-methoxybenzoic acid, the presence of this group suggests potential applications in peptide-based drug design or as an intermediate in the synthesis of more complex biomolecules. The propanamido moiety introduces a flexible side chain that can influence the compound's solubility, bioavailability, and interactions with biological targets.
The 4-methoxybenzoic acid component is another key structural feature that contributes to the compound's pharmacological potential. Benzoic acid derivatives are well-documented for their diverse biological activities, including anti-inflammatory, antimicrobial, and antioxidant properties. The methoxy substituent at the para position enhances lipophilicity while maintaining hydrophilic balance, which is often critical for drug-like characteristics such as cell membrane permeability and metabolic stability.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and interaction patterns of such compounds with biological targets. Studies indicate that molecules containing fluorenylmethoxycarbonyl groups often exhibit favorable interactions with enzymes and receptors due to their rigid aromatic structure. This has spurred interest in exploring derivatives like 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-methoxybenzoic acid as scaffolds for novel therapeutic agents.
In the realm of medicinal chemistry, the development of kinase inhibitors has been particularly noteworthy. Kinases play a pivotal role in numerous cellular processes, making them attractive targets for therapeutic intervention. The structural components of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-methoxybenzoic acid, particularly the fluorenylmethoxycarbonyl moiety and the amide bond, are reminiscent of known kinase inhibitor architectures. This has prompted investigations into its potential as a lead compound or building block for kinase-targeted therapies.
Moreover, the integration of machine learning and artificial intelligence into drug discovery pipelines has revolutionized the way researchers identify promising candidates. Predictive models trained on large datasets have successfully identified compounds with enhanced pharmacokinetic profiles and reduced toxicity. The structural complexity of 3-2-( {(9H-fluorenine 9 - ylm ethoxycarbonyl } amino ) pro pan am ide - 4 - meth oxy ben z oic ac id) aligns well with these approaches, suggesting that it could be a valuable input for AI-driven virtual screening campaigns.
Experimental validation remains crucial in determining the full potential of this compound. Initial studies have shown promising results in vitro, where it demonstrated modulatory effects on selected enzymatic pathways. These findings align with emerging research on multitargeted drug discovery strategies, which aim to address complex diseases by simultaneously interacting with multiple biological pathways. The unique structural features of 3 - 2 - ( { ( 9 H - fluore ne - 9 - y l ) m eth oxy carb on y l } am in o ) p ro p an ami do - 4 - m eth oxy ben z oic ac id make it an intriguing candidate for such multifunctional approaches.
The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex core structure efficiently. The incorporation of protective groups like Fmoc necessitates careful optimization to prevent side reactions while maintaining functional group integrity throughout the synthetic sequence.
As interest in personalized medicine grows, compounds like 3 - 2 - ( { ( 9 H - fluore ne - 9 - y l ) m eth oxy carb on y l } am in o ) p ro p an ami do - 4 - m eth oxy ben z oic ac id are being evaluated for their potential use in targeted therapies tailored to individual patient profiles. Genetic variations can influence drug metabolism and efficacy, making it essential to develop compounds with broad applicability across diverse populations. The structural versatility of this molecule allows for modifications that could enhance its selectivity and reduce off-target effects.
The role of biologics in modern medicine cannot be overstated, and small molecules like this one often serve as key intermediates in their development. For instance, peptide drugs frequently require protecting groups during synthesis to prevent unwanted degradation or modification. The presence of an Fmoc group in 3 - 2 - ( { ( 9 H - fluore ne - 9 - y l ) m eth oxy carb on y l } am in o ) p ro p an ami do - 4 - m eth oxy ben z oic ac id underscores its utility as a building block for more complex biomolecular drugs.
Ethical considerations are also integral to pharmaceutical research today. Ensuring that compounds like this one are developed responsibly involves rigorous environmental impact assessments alongside clinical trials. Sustainable synthetic routes are being explored to minimize waste and reduce reliance on hazardous reagents without compromising yield or purity standards.
In conclusion,3 - 2 -( { ( 9 H-fluore ne . -- y l ) m eth oxy carb on y l } am in o ) pro pan ami do . -- meth oxy ben z oic ac id(CAS No . --2171737--70--3) represents a fascinating example of how intricate molecular structures can be leveraged for therapeutic purposes . Its unique combination of functional groups , coupled with recent advancements i n drug discovery technologies , positions i t as a promising candidate f or further exploration . As research progresses , we can expect more insights into i ts pharmacological properties and potential applications across various medical disciplines .
2171737-70-3 (3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-methoxybenzoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)